Cas no 865544-00-9 (5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 865544-00-9
• MF: C₁₄H₁₁ClN₂OS₂
• MW: 322.832939386368
• CID: 6242233
• PubChem ID: 2104672
• Update Time: 2025-10-29

5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• 5-chloro-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• 865544-00-9
• AKOS024608266
• (E)-5-chloro-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 5-chloro-N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• F1381-0181

• Inchi： 1S/C14H11ClN2OS2/c1-8-4-3-5-9-12(8)17(2)14(20-9)16-13(18)10-6-7-11(15)19-10/h3-7H,1-2H3/b16-14-
• InChI Key： SDXGCECFMNLKDC-PEZBUJJGSA-N
• SMILES： ClC1=CC=C(C(/N=C2/N(C)C3C(C)=CC=CC=3S/2)=O)S1

Computed Properties

• Exact Mass: 322.0001330g/mol
• Monoisotopic Mass: 322.0001330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Comprehensive Guide to 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865544-00-9)

5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865544-00-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining benzothiazole and thiophene moieties, making it particularly interesting for researchers exploring novel bioactive molecules. The presence of the chloro substituent and carboxamide group enhances its reactivity and potential applications in drug discovery.

The compound's molecular weight and structural complexity place it in a category of molecules that are increasingly sought after in modern medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in treating various diseases. The E-configuration of the double bond in its structure adds to its stereochemical specificity, which is crucial for biological activity.

Current market trends show growing interest in heterocyclic compounds like 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide, particularly in the development of new antimicrobial agents and anti-inflammatory drugs. The compound's structural features make it a potential candidate for addressing antibiotic resistance, a major global health concern. Its benzothiazole core is known to exhibit various biological activities, including antimicrobial and anticancer properties.

From a synthetic chemistry perspective, the preparation of 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide involves sophisticated organic synthesis techniques. The process typically requires careful control of reaction conditions to maintain the E-configuration and preserve the integrity of the heterocyclic systems. Researchers are continually optimizing synthetic routes to improve yields and purity of this valuable compound.

The compound's physicochemical properties, including its solubility profile and stability characteristics, are important considerations for formulation scientists. These properties influence its potential as a drug candidate and determine suitable delivery systems. Recent studies have focused on understanding its metabolic stability and pharmacokinetic parameters, which are critical for pharmaceutical development.

In the field of computational chemistry, 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide has been subject to molecular modeling studies to predict its binding affinities and interaction patterns with biological targets. These in silico approaches help prioritize experimental studies and reduce development costs. The compound's electronic structure makes it particularly interesting for quantum chemical calculations.

Quality control of 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide requires advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for research applications. The development of robust analytical methods for this compound is an active area of research in pharmaceutical analysis.

Looking to the future, 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide represents an important building block in medicinal chemistry. Its unique structural features continue to inspire new research directions in drug discovery, particularly in areas such as personalized medicine and targeted drug delivery. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this compound may soon be realized.

The global market for specialized chemical compounds like 5-chloro-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide is expected to grow significantly in the coming years, driven by increasing R&D investments in the pharmaceutical sector. Companies specializing in custom synthesis and contract research are particularly interested in such molecules, offering opportunities for collaboration and innovation in chemical development.